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Compound of Interest

Compound Name: Danthron

Cat. No.: B1669808

Essential Safety and Handling Guide for Danthron

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Danthron (also known as 1,8-dihydroxyanthraquinone) in a
laboratory setting. Adherence to these guidelines is critical for ensuring personnel safety and
minimizing environmental impact. Danthron is a hazardous substance and is reasonably
anticipated to be a human carcinogen.[1][2]

Hazard Identification and Classification

Danthron is classified with multiple hazards under the Globally Harmonized System (GHS).[2]
It is crucial to be fully aware of these risks before handling the compound.

» Carcinogenicity: Suspected of causing cancer (Category 1B/2).[1][2][3][4][5]
» Serious Eye Damage/Irritation: Causes serious eye irritation (Category 2).[2][3]
« Skin Sensitization: May cause an allergic skin reaction (Category 1).[2][3]

o Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if
inhaled (Category 1).[2][3]
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o Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation,
drowsiness, or dizziness (Category 3).[2][3]

e Hazardous to the Aquatic Environment: Very toxic to aquatic life with long-lasting effects
(Acute and Chronic, Category 1).[1][2][3]

Quantitative Data Summary

Proper handling and emergency planning require an understanding of Danthron's physical and
chemical properties.

Property Value References

Orange to reddish-orange
Appearance ) [1][6]
crystalline powder

Physical State Solid [1]
Odor Nearly odorless [11[7]
Melting Point 190 - 195 °C (374 - 383 °F) [1]
Flash Point > 200 °C (> 392 °F) [1]

Practically insoluble in water;
Solubility Soluble in acetone, chloroform,  [1][6]

diethyl ether, and ethanol.

N Stable under normal
Stability [1][6]
temperatures and pressures.

Vapor Density 8.3 (Heavier than air) [7]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure when handling Danthron.
Engineering controls, such as a chemical fume hood, should be the primary method of
exposure control.[2]
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Protection Type Recommended Equipment  Standards

Chemical safety goggles or

safety glasses with side-
EN166 (EU) or ANSI 287.1

Eye and Face Protection shields. A face shield may be (US)

necessary if there is a splash

hazard.

Impervious clothing, such as a
) ] fully-buttoned laboratory coat.
Skin and Body Protection N/A
Ensure shoes fully cover the

feet.

Chemical-resistant gloves,
such as nitrile rubber. Gloves

Hand Protection ] N/A
should be inspected before

use.

Work should be conducted in a
well-ventilated area, preferably
a chemical fume hood, to
prevent dust formation. If

) ) ventilation is inadequate or

Respiratory Protection ] NIOSH (US) or EN 143 (EV)

dust is generated, a NIOSH-
approved N95 (US) or P1 (EV)
dust mask is required. For
higher levels of protection,

consult with safety personnel.

Operational Plan: Step-by-Step Handling Procedures

1. Preparation and Engineering Controls:

Always handle Danthron within a properly operating chemical fume hood designed for
hazardous chemicals.[8]

Ensure safety showers and eyewash stations are readily accessible.[5]

Keep the amount of Danthron in the work area to a minimum.
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2. Handling:

e Avoid all contact with skin and eyes.[8]

e Do not breathe in dust, spray, or mist.[8]

» Avoid the formation of dust and aerosols.[8]

» Wash hands, forearms, and face thoroughly after handling, before eating, smoking, or using
the lavatory, and at the end of the work period.[8]

3. Storage:
e Store in a dry, cool, and well-ventilated place.[5]
o Keep containers tightly sealed and store according to the product packaging.[8]

o Keep away from food, beverages, and feed.[8]

Emergency Procedures

1. Spill Management:
e Small Spills (Solid):
o Restrict access to the area.
o Remove all sources of ignition.[7]
o Dampen the spilled solid with 60-70% ethanol to prevent dust from becoming airborne.[7]

o Carefully transfer the dampened material and any absorbent paper used into a
designated, sealed, and leak-proof hazardous waste container.[1][7]

o Wash all contaminated surfaces with 60-70% ethanol followed by a soap and water
solution.[7]

o Dispose of all contaminated cleaning materials as hazardous waste.[1]
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o Do not re-enter the area until a safety officer has verified it has been properly cleaned.[7]

o Large Spills:
o Evacuate personnel to a safe area.[8]

o Increase the immediate precautionary measure distance, especially in the downwind
direction.[7]

o Follow your institution's emergency response plan.
2. First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water, including under the eyelids. Consult a
physician.[8]

o Skin Contact: Wash off immediately with plenty of soap and water. Seek immediate medical
advice.[8]

 Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.
Consult a physician.[8]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.
Seek medical attention.[8]

Disposal Plan

Danthron and its containers must be disposed of as hazardous waste. Do not dispose of it with
household garbage or allow it to reach the sewage system.[3]

1. Waste Segregation and Collection:

o Collect all solid Danthron waste, including contaminated labware (e.g., pipette tips, weigh
boats), in a clearly labeled, sealed, and leak-proof hazardous waste container.[1]

» Do not mix Danthron waste with other chemical waste unless specifically instructed by your
institution's Environmental Health and Safety (EHS) office.[1]
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2. Disposal Method:
o Contact a licensed professional waste disposal service.[8]

e One approved method is to dissolve or mix the material with a combustible solvent and burn
it in a chemical incinerator equipped with an afterburner and scrubber.[8]

o Always follow your institution's specific guidelines for hazardous waste disposal.[1]

Visual Workflow Guides

The following diagrams illustrate the logical workflows for risk assessment and emergency

response when handling Danthron.

Preparation & Assessment Handling Procedure

) Verify Engineering Controls | | | | iandle Danthron
Review Safety Data Sheet ‘—»‘ Assess Task-Specific Risks |1 (0 o0t on Appropriate P! o Eme Hoo Minimize Dust Formation Wash Hands After Handling

Waste & Disposal

‘ Segregate Hazardous Waste ‘ ‘ Label Waste Container ‘ ‘ Dispose via EHS Protocols

Click to download full resolution via product page

Caption: Workflow for Risk Assessment and Safe Handling of Danthron.
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Caption: Emergency Response Workflow for a Danthron Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Danthron].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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